![molecular formula C19H24N2O B1359270 1,4-Dibenzyl-1,4-diazepan-6-ol CAS No. 389062-84-4](/img/structure/B1359270.png)
1,4-Dibenzyl-1,4-diazepan-6-ol
Overview
Description
1,4-Dibenzyl-1,4-diazepan-6-ol is a heterocyclic compound with the molecular formula C19H24N2O . It has a molecular weight of 296.41 . The compound appears as a white solid .
Molecular Structure Analysis
The InChI code for 1,4-Dibenzyl-1,4-diazepan-6-ol is 1S/C19H24N2O/c22-19-15-20(13-17-7-3-1-4-8-17)11-12-21(16-19)14-18-9-5-2-6-10-18/h1-10,19,22H,11-16H2 .Physical And Chemical Properties Analysis
1,4-Dibenzyl-1,4-diazepan-6-ol is a white solid . Its molecular weight is 296.41 . The InChI code is 1S/C19H24N2O/c22-19-15-20(13-17-7-3-1-4-8-17)11-12-21(16-19)14-18-9-5-2-6-10-18/h1-10,19,22H,11-16H2 .Scientific Research Applications
Catalysis and Ligand Applications
- 1,4-Dibenzyl-1,4-diazepan-6-ol derivatives serve as ligands in metal complexes. Such complexes, involving scandium, yttrium, and lanthanum, have been used for the Z-selective linear dimerization of phenylacetylenes, showcasing their potential in catalysis (Ge, Meetsma, & Hessen, 2009).
Enzyme Modeling
- Asymmetric molybdenum(VI) dioxo complexes of bis(phenolate) ligands, including 1,4-bis(2-hydroxybenzyl)-1,4-diazepane, have been studied as functional models for molybdenum oxotransferase enzymes. These studies provide insights into the reactivity and mechanisms of oxotransferases (Mayilmurugan et al., 2011).
Ligand Influence in Epoxidation
- Manganese(III) complexes with 1,4-bis(2-hydroxy-benzyl)-1,4-diazepane and other similar ligands have been examined for their role in olefin epoxidation reactions. The study underlines the effect of the Lewis basicity of ligands on the reactivity and selectivity of the epoxidation process, highlighting the influence of 1,4-diazepane derivatives in catalytic reactions (Sankaralingam & Palaniandavar, 2014).
Medical Imaging
- Derivatives of 1,4-diazepan-6-amine have been utilized in the development of hexadentate ligands suitable for coordinating Ga(III) ions. These ligands have been applied in PET/CT liver imaging, indicating the potential of 1,4-diazepane derivatives in medical diagnostics and imaging (Greiser et al., 2018).
Synthesis of Fluorinated Compounds
- [1,4]-Diazepan-6-ols have been used in the synthesis of gem-difluorohomopiperazines, indicating their utility in the generation of fluorinated compounds, which are significant in various chemical and pharmaceutical applications (Wellner, Sandin, & Pääkkönen, 2003).
properties
IUPAC Name |
1,4-dibenzyl-1,4-diazepan-6-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O/c22-19-15-20(13-17-7-3-1-4-8-17)11-12-21(16-19)14-18-9-5-2-6-10-18/h1-10,19,22H,11-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRZIAMGADODZBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(CN1CC2=CC=CC=C2)O)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dibenzyl-1,4-diazepan-6-ol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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